Cas no 55543-73-2 ([2-(azepan-1-yl)ethyl](ethyl)amine)

• Product Name: [2-(azepan-1-yl)ethyl](ethyl)amine
• CAS No: 55543-73-2
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• MDL: MFCD08691566
• CID: 1070344
• PubChem ID: 23008638
• Update Time: 2025-11-01

[2-(azepan-1-yl)ethyl](ethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(Azepan-1-yl)-N-ethylethanamine
• AKOS BB-9803
• N-(2-Azepan-1-ylethyl)-N-ethylamine
• [2-(azepan-1-yl)ethyl](ethyl)amine
• 55543-73-2
• CS-0453735
• AKOS004120618
• SCHEMBL13178507
• (2-AZEPAN-1-YLETHYL)ETHYLAMINE
• DTXSID70629727
• EN300-211579
• 2-(Azepan-1-yl)-N-ethylethan-1-amine

• MDL： MFCD08691566
• Inchi： 1S/C10H22N2/c1-2-11-7-10-12-8-5-3-4-6-9-12/h11H,2-10H2,1H3
• InChI Key： XGFQAQPRHSNKRA-UHFFFAOYSA-N
• SMILES： N1(CCNCC)CCCCCC1

Computed Properties

• Exact Mass: 170.17846
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 96
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

[2-(azepan-1-yl)ethyl](ethyl)amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on [2-(azepan-1-yl)ethyl](ethyl)amine

Professional Introduction to [2-(azepan-1-yl)ethyl](ethyl)amine (CAS No. 55543-73-2)

[2-(azepan-1-yl)ethyl](ethyl)amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 55543-73-2, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of the azepan-1-yl moiety in its molecular structure contributes to its distinctive chemical behavior, making it a valuable candidate for further exploration.

The molecular structure of [2-(azepan-1-yl)ethyl](ethyl)amine consists of an azepane ring linked to an ethyl group, which is further connected to another ethylamine moiety. This configuration imparts a high degree of flexibility and reactivity to the compound, enabling it to participate in various chemical reactions and interactions. The azepan-1-yl group, in particular, is known for its ability to enhance binding affinity and selectivity, which are crucial factors in the design of pharmacological agents.

In recent years, [2-(azepan-1-yl)ethyl](ethyl)amine has been the subject of numerous studies aimed at elucidating its pharmacological properties. Research has demonstrated that this compound exhibits promising activities in several biological assays, including modulation of neurotransmitter systems and inhibition of key enzymes involved in disease pathways. These findings have positioned it as a potential lead compound for the development of novel therapeutic agents.

One of the most intriguing aspects of [2-(azepan-1-yl)ethyl](ethyl)amine is its interaction with biological targets. Studies have shown that it can bind to specific receptors and enzymes with high affinity, suggesting its utility in the treatment of neurological disorders, pain management, and other conditions. The compound's ability to modulate these targets without significant off-target effects makes it an attractive candidate for further development.

The synthesis of [2-(azepan-1-yl)ethyl](ethyl)amine involves a series of well-defined chemical steps that highlight its synthetic accessibility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. These methodologies often involve multi-step reactions, including functional group transformations and protective group strategies, which are critical for achieving the desired molecular architecture.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of [2-(azepan-1-yl)ethyl](ethyl)amine. Molecular modeling techniques have been used to predict binding interactions and assess metabolic stability, providing valuable insights into its pharmacokinetic properties. These computational studies complement experimental approaches, enabling a more comprehensive evaluation of the compound's potential as a drug candidate.

The potential therapeutic applications of [2-(azepan-1-yl)ethyl](ethyl)amine are vast and varied. Researchers are exploring its efficacy in treating conditions such as depression, anxiety disorders, and chronic pain syndromes. Additionally, its ability to interact with multiple biological pathways suggests that it may have broader therapeutic utility beyond these initial applications. Further preclinical studies are needed to fully characterize its pharmacological profile and establish safe dosing regimens.

Regulatory considerations are also an important aspect of developing [2-(azepan-1-yl)ethyl](ethyl)amine as a pharmaceutical agent. Compliance with regulatory guidelines ensures that the compound meets safety and efficacy standards before being introduced into clinical use. Collaborative efforts between academic researchers and pharmaceutical companies are essential for navigating these regulatory pathways and bringing new treatments to market efficiently.

In conclusion, [2-(azepan-1-yl)ethyl](ethyl)amine (CAS No. 55543-73-2) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its observed biological activities, make it a compelling candidate for further exploration. As research continues to uncover new insights into its properties and applications, this compound is poised to play a vital role in the advancement of medicinal chemistry.